2-Methyl-4-(1-hydroxy-4-phenyl-1-butyl) anisole

• Molecular Formula: C18H22O2
• Molecular Weight: 270.4 g/mol
• IUPAC Name: 1-(4-methoxy-3-methylphenyl)-4-phenylbutan-1-ol
• InChI: InChI=1S/C18H22O2/c1-14-13-16(11-12-18(14)20-2)17(19)10-6-9-15-7-4-3-5-8-15/h3-5,7-8,11-13,17,19H,6,9-10H2,1-2H3
• InChI Key: SAHIOSPUGVVMSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(CCCC2=CC=CC=C2)O)OC

Description

2-Methyl-4-(1-hydroxy-4-phenyl-1-butyl) anisole is a useful research compound. Its molecular formula is C18H22O2 and its molecular weight is 270.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Phenyl-1-1-propyl magnesium bromide was prepared from the reaction of 3-phenyl-1-bromopropane (8.0 mL. 52.6 mmol) and magnesium turnings (1.40 g, 57.6 mmol) in THF. This solution was added dropwise to an ice-water cooled solution of 3-methyl-para-anisaldehyde (7.70 mL. 52.6 mmol) in THF. The resulting reaction was allowed to warm to room temperature, and after 1h was partitioned between aqueous ammonium chloride and ether. The organic phase was dried over magnesium sulfate, concentrated, and purified by chromatography over silica gel eluted with 15% ethyl acetate in hexanes to afford 8.35 g of 2-methyl-4-(1-hydroxy-4-phenyl-1-butyl) anisole as a clear oil.